Cas no 35028-10-5 (1-(2-ethylphenyl)hexan-1-one)

• Product Name: 1-(2-ethylphenyl)hexan-1-one
• CAS No: 35028-10-5
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD20920914
• CID: 5224324
• Update Time: 2026-03-07

1-(2-ethylphenyl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)hexan-1-one

• MDL： MFCD20920914
• Inchi： 1S/C14H20O/c1-3-5-6-11-14(15)13-10-8-7-9-12(13)4-2/h7-10H,3-6,11H2,1-2H3
• InChI Key： KYUGBTPRLDSFQP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1CC)(=O)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-ethylphenyl)hexan-1-one

Chemical Profile of 1-(2-ethylphenyl)hexan-1-one (CAS No. 35028-10-5)

1-(2-ethylphenyl)hexan-1-one, identified by its Chemical Abstracts Service (CAS) number 35028-10-5, is an organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of ketones and features a hexanone backbone substituted with an ethylphenyl group at the first carbon position. The presence of both aromatic and aliphatic moieties in its structure imparts distinct reactivity and potential biological activity, making it a subject of interest for synthetic chemists and researchers exploring novel molecular entities.

The molecular formula of 1-(2-ethylphenyl)hexan-1-one is C₁₁H₁₆O, reflecting its composition of 11 carbon atoms, 16 hydrogen atoms, and one oxygen atom. The compound exhibits a molecular weight of approximately 164.25 g/mol and a theoretical density of about 0.98 g/cm³ at room temperature. Its solubility profile is characterized by moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, while displaying limited solubility in water due to the non-polar nature of its aliphatic and aromatic components.

In recent years, the pharmaceutical industry has shown increasing interest in structurally diverse ketones due to their versatile biological activities. 1-(2-ethylphenyl)hexan-1-one has been investigated for its potential role as an intermediate in the synthesis of pharmacologically active molecules. Specifically, its aromatic ring system provides a scaffold for further functionalization, enabling the development of derivatives with enhanced binding affinity or selectivity towards target proteins. This flexibility makes it a valuable building block in medicinal chemistry campaigns aimed at discovering novel therapeutic agents.

One of the most compelling aspects of 1-(2-ethylphenyl)hexan-1-one is its structural similarity to known bioactive compounds. Researchers have leveraged this similarity to explore its pharmacological properties through computational modeling and experimental screening. Preliminary studies suggest that derivatives of this compound may exhibit modulatory effects on certain enzymatic pathways, which could be relevant in treating conditions such as inflammation or metabolic disorders. The ethylphenyl moiety, in particular, has been associated with enhanced lipophilicity, a desirable trait for drug candidates aiming to cross biological membranes efficiently.

The synthesis of 1-(2-ethylphenyl)hexan-1-one typically involves the condensation reaction between 2-ethylbenzaldehyde and hexanoyl chloride under basic conditions, followed by purification via recrystallization or column chromatography. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities. These synthetic approaches highlight the compound's utility not only as a starting material but also as a testament to modern organic synthesis techniques capable of producing complex molecules with precision.

From a chemical biology perspective, 1-(2-ethylphenyl)hexan-1-one serves as a valuable tool for studying receptor-ligand interactions. Its ability to interact with various biological targets makes it useful in high-throughput screening assays designed to identify new drug candidates. Additionally, the compound's structural features allow for derivatization into probes that can be used to dissect signaling pathways in cellular systems. Such applications underscore the importance of structurally diverse compounds like 1-(2-ethylphenyl)hexan-1-one in advancing our understanding of biological processes at the molecular level.

The safety profile of 1-(2-ethylphenyl)hexan-1-one is another critical consideration in its application within pharmaceutical research. While preliminary toxicological studies suggest that the compound exhibits low acute toxicity at moderate doses, further investigation is necessary to fully assess its long-term effects. Researchers adhere to stringent guidelines when handling this chemical, including proper ventilation, personal protective equipment (PPE), and waste disposal protocols, to ensure safe laboratory practices.

Future directions in the study of 1-(2-ethylphenyl)hexan-1-one may involve exploring its role in drug discovery through collaboration between synthetic chemists and biochemists. By integrating computational modeling with experimental validation, researchers can accelerate the identification of promising derivatives with optimized pharmacokinetic profiles. The growing emphasis on structure-based drug design further positions this compound as a key player in next-generation therapeutic strategies.

In conclusion,1-(2-ethylphenyl)hexan-1-one (CAS No. 35028-10-5) represents a fascinating molecule with significant potential in pharmaceutical research and chemical biology. Its unique structural features, coupled with its utility as a synthetic intermediate and biological probe, make it a cornerstone in ongoing efforts to develop innovative treatments for human diseases. As our understanding of molecular interactions continues to evolve,1-(2-ethylphenyl)hexan-1-one will undoubtedly remain at the forefront of scientific inquiry.